Cas no 122033-54-9 (4-Bromo-2,3,5,6-tetrafluorobenzoylchloride)

• Product Name: 4-Bromo-2,3,5,6-tetrafluorobenzoylchloride
• CAS No: 122033-54-9
• MF: C₇BrClF₄O
• MW: 291.424914360046
• MDL: MFCD03001173
• CID: 91532
• PubChem ID: 2783245
• Update Time: 2025-11-02

4-Bromo-2,3,5,6-tetrafluorobenzoylchloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,3,5,6-tetrafluorobenzoylchloride
• 4-bromo-2,3,5,6-tetrafluorobenzoic acid chloride
• B169
• 4-BROMO-2,3,5,6-TETRAFLUOROBENZOYL CHLORIDE
• XVYIQLOULDERAO-UHFFFAOYSA-N
• Benzoyl chloride,4-bromo-2,3,5,6-tetrafluoro-
• SCHEMBL9720476
• AKOS005257939
• MFCD03001173
• FT-0617732
• 122033-54-9
• DTXSID20382532
• A804832
• Benzoyl chloride, 4-bromo-2,3,5,6-tetrafluoro-
• DB-026189
• 4-Bromo-2,3,5,6-Tetrafluoro-Benzoyl Chloride

• MDL： MFCD03001173
• Inchi： 1S/C7BrClF4O/c8-2-5(12)3(10)1(7(9)14)4(11)6(2)13
• InChI Key： XVYIQLOULDERAO-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C(=O)Cl)C(=C1F)F)F)F
• BRN： 7295811

Computed Properties

• Exact Mass: 289.87600
• Monoisotopic Mass: 289.876
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.957
• Boiling Point: 95-100°C
• Flash Point: 95-100°C
• Refractive Index: 1.5170
• PSA: 17.07000
• LogP: 3.38450
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

4-Bromo-2,3,5,6-tetrafluorobenzoylchloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Safety Term：S26;S36/37/39;S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Bromo-2,3,5,6-tetrafluorobenzoylchloride

Recent Advances in the Application of 4-Bromo-2,3,5,6-tetrafluorobenzoylchloride (CAS: 122033-54-9) in Chemical and Biomedical Research

4-Bromo-2,3,5,6-tetrafluorobenzoylchloride (CAS: 122033-54-9) is a highly fluorinated benzoyl chloride derivative that has garnered significant attention in recent years due to its versatile applications in organic synthesis, pharmaceutical development, and materials science. This compound serves as a critical building block for the introduction of perfluorinated aromatic moieties into more complex molecular architectures, enabling the design of novel materials with unique properties and bioactive molecules with enhanced pharmacological profiles.

Recent studies have demonstrated the utility of 4-Bromo-2,3,5,6-tetrafluorobenzoylchloride in the synthesis of advanced pharmaceutical intermediates. A 2023 publication in the Journal of Medicinal Chemistry highlighted its use in creating potent kinase inhibitors, where the perfluorinated aromatic ring system contributed to improved binding affinity and metabolic stability. The electron-withdrawing nature of the tetrafluorobenzoyl group was shown to significantly influence the electronic properties of the resulting compounds, leading to enhanced target selectivity.

In materials science, researchers have exploited the unique reactivity of 4-Bromo-2,3,5,6-tetrafluorobenzoylchloride to develop novel fluorinated polymers with exceptional thermal stability and chemical resistance. A breakthrough study published in Advanced Materials (2024) reported the synthesis of high-performance membrane materials for fuel cell applications, where the compound served as a key monomer. The resulting polymers demonstrated unprecedented proton conductivity while maintaining excellent mechanical properties under harsh operating conditions.

The compound's mechanism of action in synthetic applications typically involves nucleophilic acyl substitution reactions, where the reactive carbonyl chloride group readily forms esters or amides with various nucleophiles. Recent mechanistic studies using advanced spectroscopic techniques have provided deeper insights into the reaction kinetics and stereoelectronic effects governing these transformations, enabling more efficient synthetic protocols with higher yields and selectivity.

From a safety and handling perspective, current research has focused on developing safer synthetic routes and handling procedures for 4-Bromo-2,3,5,6-tetrafluorobenzoylchloride. A 2023 study in Organic Process Research & Development presented an improved manufacturing process that minimizes hazardous byproducts while maintaining high purity (>99%) of the final product. These advancements are particularly important given the compound's increasing use in GMP-compliant pharmaceutical production.

Looking forward, the unique properties of 4-Bromo-2,3,5,6-tetrafluorobenzoylchloride continue to inspire innovative applications across multiple disciplines. Ongoing research explores its potential in radiopharmaceutical development, where the bromine atom offers a convenient handle for radioisotope incorporation, and in supramolecular chemistry, where the perfluorinated aromatic system facilitates novel non-covalent interactions. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this versatile compound is poised to play an increasingly important role in cutting-edge chemical and biomedical research.